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Compound of Interest

Compound Name: Cinnamyl isobutyrate

Cat. No.: B7804189

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamyl isobutyrate is a versatile aromatic ester widely utilized in the fragrance and flavor
industries.[1][2] It is valued for its complex olfactory profile, which combines sweet, fruity, and
spicy notes, making it a valuable component in a wide array of fragrance compositions.[1][3]
This document provides detailed application notes and experimental protocols for the effective
use of cinnamyl isobutyrate in fragrance formulations, with a focus on its physical and
chemical properties, olfactory characteristics, performance, and stability.

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of cinnamyl isobutyrate is
essential for its effective incorporation into fragrance formulations.
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Property Value Reference

3-phenylprop-2-en-1-yl 2-
Chemical Name PREnyipIop Y [3]
methylpropanoate

Cinnamyl 2-methylpropanoate,
Synonyms _ o [1]
Isobutyric acid cinnamyl ester

CAS Number 103-59-3 [11[3]
Molecular Formula C13H1602 [4]
Molecular Weight 204.27 g/mol [1]
Appearance Colorless to pale yellow liquid [3]
Boiling Point 295-297 °C at 760 mmHg [3]
Flash Point >100 °C (>212 °F) [3]
Specific Gravity 1.006-1.009 @ 25°C [3]
Refractive Index 1.523-1.528 @ 20°C [3]
Vapor Pressure 0.002 mmHg @ 20°C [3]
Solubility Soluble in alcohol; Insoluble in 3]
water
Substantivity Approximately 188 hours [3]

Olfactory Profile

Cinnamyl isobutyrate possesses a multi-faceted aroma that can be described as follows:
o Primary Notes: Sweet, fruity, and balsamic.

e Secondary Notes: Spicy (cinnamon-like), with nuances of almond and tropical fruits.[3]
o Tertiary Notes: Some perfumers describe subtle floral and creamy green undertones.[3]

Its complex scent profile allows it to blend harmoniously with a variety of other fragrance
components, making it a versatile ingredient for creating sophisticated and appealing
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fragrances.[1]

Applications in Fragrance Formulations

Cinnamyl isobutyrate is utilized across a broad spectrum of scented products due to its

pleasant aroma and good compatibility with other fragrance materials.

Application
Category

Product Examples

Recommended
Usage Level in
Fragrance
Concentrate (%)

Key Olfactory
Contribution

Fine Fragrances

Eau de Parfum, Eau
de Toilette

Up to 3.0%

Adds a rich, fruity-
balsamic warmth and

complexity.

Personal Care

Lotions, Creams,

Shampoos, Soaps

0.5-2.0%

Provides a sweet,
fruity, and slightly
spicy scent that
enhances the overall

sensory experience.

[1](2]

Household Products

Cleaners, Detergents

0.2-1.5%

Imparts a pleasant
and lasting fragrance
to the product and the

treated surfaces.

Aromatherapy

Diffuser blends,

Scented candles

1.0-5.0%

Contributes to a
relaxing and uplifting
aromatic atmosphere.

[1]

Recommended Usage Levels

Adherence to recommended usage levels is crucial for both olfactory balance and product

safety.
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Parameter Recommended Level Reference
In Fragrance Concentrate Up to 3.0% [31[5]
In Cosmetic Formulations Up to 0.019% [31[5]

] ] ) 0.02% (assuming the
Maximum Skin Levels for Fine ) ]
fragrance mixture is used at [5]

Fragrances ] )
20% in the final product)

Safety and Regulatory Information

Cinnamyl isobutyrate has been evaluated for safety in fragrance applications.

Skin Sensitization: Based on existing data and read-across studies with cinnamyl acetate,
cinnamyl isobutyrate is not considered a skin sensitizer at current declared levels of use.[6]

o Phototoxicity/Photoallergenicity: UV/Vis absorption spectra indicate no significant absorption
in the range of 290-700 nm, suggesting it is not expected to be phototoxic or photoallergenic.

[6]

o Genotoxicity: In vitro studies, such as the BlueScreen assay, have shown no evidence of
genotoxicity.[6]

e Regulatory Status: Cinnamyl isobutyrate is listed on the IFRA Transparency List of
fragrance ingredients.[4]

Experimental Protocols

The following protocols are designed to evaluate the performance and stability of cinnamyl
isobutyrate in fragrance formulations.

Protocol for Evaluating Olfactory Performance in a
Model Eau de Toilette

This protocol outlines the steps for assessing the olfactory characteristics of cinnamyl
isobutyrate in a simple alcohol-based fragrance.
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Preparation

Prepare 1% solution of
cinnamyl isobutyrate
in ethanol

Prepare control
(ethanol only)

lation

Dip smelling strips into
solution and control

Allow to evaporate
for 1 minute

Sensory panel evaluates
initial aroma

Re-evaluate at
1, 4, and 24 hours

Data A‘;lalysis

and intensity ratings

Record olfactory descriptorsT

\

Compare results over time
to assess substantivity

Click to download full resolution via product page

Figure 1: Workflow for olfactory evaluation of cinnamyl isobutyrate.
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Protocol for Accelerated Stability Testing in a Lotion
Base

This protocol is designed to assess the stability of a fragrance containing cinnamyl
isobutyrate in a cosmetic emulsion under accelerated conditions.
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Sample Preparation

Prepare lotion base

Incorporate 0.5% fragrance oil

(containing 2% cinnamyl isobutyrate)
into the lotion base

Package in glass jars

Storage Conditions

40°C / 75%?

25°C / 60% RH (Control)
5°C (Control)

Light exposure
(UV cabinet)

Evaluate at T=0, 1, 2, 3 months

Assess color, odor,
pH, and viscosity

Perform GC-MS analysis
to quantify cinnamyl isobutyrate

Click to download full resolution via product page

Figure 2: Workflow for accelerated stability testing.
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lllustrative Performance Data

The following tables present illustrative data that could be obtained from the experimental
protocols described above.

Table 8.1: lllustrative Olfactory Evaluation of 1% Cinnamyl Isobutyrate in Ethanol

Time Olfactory Descriptors Intensity (1-5)

N Sweet, fruity (plum, cherry),
Initial ) ) i 4
spicy (cinnamon), balsamic

1 Hour Fruity, spicy, slightly woody 3
4 Hours Balsamic, sweet, powdery 2
24 Hours Faintly sweet and woody 1

Table 8.2: lllustrative Stability Data for a Lotion Containing 0.5% Fragrance with 2% Cinnamyl
Isobutyrate
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Cinnamyl
) . . Isobutyra
. Time Viscosity
Condition Color Odor pH te
(Months) (cP)
Concentr
ation (%)
25°C / 60% _ Sweet,
0 White _ 6.5 10,000 0.01
RH fruity
] Unchange
3 White q 6.4 9,900 0.0098
40°C /| 75% ) Sweet,
0 White _ 6.5 10,000 0.01
RH fruity
Slightl
Slight Gl
3 . less 6.2 9,500 0.0092
yellowing )
intense
Light ) Sweet,
0 White . 6.5 10,000 0.01
Exposure fruity
) Significant
Noticeable
3 ) decrease 6.3 9,800 0.0085
yellowing o ]
in intensity
Conclusion

Cinnamyl isobutyrate is a valuable and versatile fragrance ingredient with a desirable sweet,
fruity, and spicy olfactory profile. Its good stability and substantivity make it suitable for a wide
range of applications, from fine fragrances to personal care and household products. By
following the outlined protocols, fragrance formulators can effectively evaluate and optimize the
performance of cinnamyl isobutyrate in their creations, ensuring a high-quality and sensorially
pleasing final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Cinnamyl
Isobutyrate in Fragrance Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7804189#use-of-cinnamyl-isobutyrate-in-fragrance-
formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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